Ethyl 5-oxo-1-phenyl-2,5-dihydro-1H-1,2,4-triazole-3-carboxylate

• IUPAC Name: ethyl 5-oxo-1-phenyl-4H-1,2,4-triazole-3-carboxylate
• InChI: InChI=1S/C11H11N3O3/c1-2-17-10(15)9-12-11(16)14(13-9)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,12,13,16)
• InChI Key: DFWQCUMZCKRJKD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)N1)C2=CC=CC=C2
• Molecular Formula: C11H11N3O3
• DSSTOX Substance ID: DTXSID30539252
• Molecular Weight: 233.22 g/mol
• CAS RN: 67267-08-7

Description

Compounds like “Ethyl 5-oxo-1-phenyl-2,5-dihydro-1H-1,2,4-triazole-3-carboxylate” belong to a class of organic compounds known as triazoles. Triazoles are aromatic compounds containing a 1,2,4-triazole ring, which is a five-membered ring with three nitrogen atoms and two carbon atoms.

Scientific Research Applications

Synthesis Methodologies

• A New Synthesis Approach : A method for synthesizing ethyl 1-aryl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-3-carboxylates was developed, offering a convenient and environmentally friendly approach to produce 1-aryl-1,2,4-triazole derivatives in moderate to good yields (Matiychuk et al., 2011).
• Diverse Derivative Synthesis : Research on the synthesis and cyclization reactions of pyrazolopyrimidinyl keto-esters, including ethyl 5-(4-oxo-1-phenyl-l,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)-1H-pyrazole-3-carboxylate, has led to the creation of various derivatives with potential enzymatic activity enhancements (Abd & Awas, 2008).

Pharmaceutical Research

• Antimicrobial Activity : Compounds related to ethyl 5-oxo-1-phenyl-2,5-dihydro-1H-1,2,4-triazole-3-carboxylate, such as ethyl[4-arylmethyleneamino-3-(4-metylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-yl]acetates, have been studied for their potential antimicrobial activity (Fandaklı et al., 2012).

Materials Science

• Anti-Corrosion Studies : Novel triazole derivatives have been investigated for their potential as anti-corrosion agents in acid environments, showing significant inhibition efficiency (Rahmani et al., 2019).